Cas no 2229482-02-2 (tert-butyl N-2-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propylcarbamate
• CAS No: 2229482-02-2
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 6352550
• PubChem ID: 165621246
• Update Time: 2025-05-21

tert-butyl N-2-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propylcarbamate
• tert-butyl N-[2-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propyl]carbamate
• 2229482-02-2
• EN300-1900708

• Inchi： 1S/C16H24N2O4/c1-16(2,3)22-15(19)18-10-12(17)9-11-5-4-6-13-14(11)21-8-7-20-13/h4-6,12H,7-10,17H2,1-3H3,(H,18,19)
• InChI Key： PCXVDGAODBBEMD-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC=C(C1=2)CC(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 308.17360725g/mol
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 82.8Ų

Additional information on tert-butyl N-2-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propylcarbamate

tert-butyl N-2-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propylcarbamate (CAS No. 2229482-02-2) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, an N-substituted amino group, and a benzodioxin moiety. The combination of these functional groups makes it a versatile compound with diverse reactivity and biological activity.

Recent studies have highlighted the importance of tert-butyl N-substituted carbamates in drug design and development. The benzodioxin ring in this compound is particularly interesting due to its ability to participate in hydrogen bonding and π-interactions, which are crucial for molecular recognition and binding in biological systems. This has led to increased interest in exploring its potential as a lead compound in the development of new therapeutic agents.

The synthesis of tert-butyl N-2-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propylcarbamate involves a multi-step process that typically begins with the preparation of the benzodioxin derivative. This is followed by the introduction of the amino group and subsequent carbamate formation using tert-butyl chloroformate or similar reagents. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

One of the key areas of research on this compound is its biological activity. Preliminary assays have shown that it exhibits moderate activity against certain enzymes and cellular targets, suggesting potential applications in the treatment of diseases such as cancer or neurodegenerative disorders. However, further studies are required to fully understand its mechanism of action and pharmacokinetic properties.

In terms of chemical properties, tert-butyl N-substituted carbamates are known for their stability under physiological conditions, making them suitable for use in drug delivery systems. The presence of the benzodioxin ring also contributes to the compound's solubility and permeability, which are critical factors in drug design.

Another area of interest is the environmental impact of this compound. As with all chemicals, understanding its behavior in natural ecosystems is essential for ensuring safe handling and disposal. Studies have shown that the compound undergoes slow degradation under aerobic conditions, with microbial activity playing a significant role in its transformation.

In conclusion, tert-butyl N-2-amino-3-(2,3-dihydro-1,4-benzodioxin-5-yl)propylcarbamate (CAS No. 2229482-02-2) is a promising compound with a wide range of potential applications. Its unique structure and functional groups make it an attractive candidate for further research in drug discovery and materials science. As new findings emerge from ongoing studies, this compound is likely to play an increasingly important role in both academic and industrial settings.